Cas no 2227760-61-2 ((1R)-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine)

• Product Name: (1R)-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine
• CAS No: 2227760-61-2
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6324537
• PubChem ID: 96928292
• Update Time: 2025-08-04

(1R)-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine
• 2227760-61-2
• (1R)-1-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}ethan-1-amine
• EN300-1774554

• Inchi： 1S/C8H13N3/c1-5(9)8-6-3-2-4-7(6)10-11-8/h5H,2-4,9H2,1H3,(H,10,11)/t5-/m1/s1
• InChI Key： BFIPWCYAFUSQCE-RXMQYKEDSA-N
• SMILES： N1C2CCCC=2C([C@@H](C)N)=N1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.7Ų

Additional information on (1R)-1-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}ethan-1-amine

Introduction to (1R)-1-{1H,4H,5H,6H-cyclopentacyprazol-3-yl}ethan-1-amine (CAS No. 2227760-61-2)

The compound (1R)-1-{1H,4H,5H,6H-cyclopentacyprazol-3-yl}ethan-1-amine, identified by its CAS number CAS No. 2227760-61-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The cyclopentacyprazol scaffold, a derivative of the more commonly studied pyrazole and piperazine moieties, introduces a novel pharmacophore that has been explored for various biological activities.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The cyclopentacyprazol core in this compound not only contributes to its structural complexity but also offers enhanced binding affinity to biological targets. This has been particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical metabolic and signaling pathways. The stereochemistry at the (1R) position further refines the compound's interactions with biological systems, making it a promising candidate for further investigation.

One of the most compelling aspects of (1R)-1-{1H,4H,5H,6H-cyclopentacyprazol-3-yl}ethan-1-amine is its potential role in modulating inflammatory responses. Studies have indicated that compounds with similar scaffolds can interact with key inflammatory mediators such as cytokines and chemokines. The cyclopentacyprazol ring is known to exhibit anti-inflammatory properties by inhibiting the activity of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). This makes the compound a valuable asset in the quest for novel anti-inflammatory agents that can address chronic inflammatory diseases without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory potential, (1R)-1-{1H,4H,5H,6H-cyclopentacyprazol-3-yl}ethan-1-amine has shown promise in preclinical studies as a modulator of central nervous system (CNS) function. The structural features of this compound suggest that it can interact with neurotransmitter receptors such as serotonin and dopamine receptors. These interactions are crucial for developing treatments for neurological disorders such as depression, anxiety, and neurodegenerative diseases. The unique binding profile of this compound may provide a new avenue for therapeutic intervention in these conditions.

The synthesis of (1R)-1-{1H,4H,5H,6H-cyclopentacyprazol-3-yl}ethan-1-amine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization and stereoselective reduction reactions. These steps highlight the expertise required to produce complex molecules like this one. The successful synthesis not only demonstrates the feasibility of producing this compound on a laboratory scale but also opens up possibilities for further derivatization and optimization.

Advances in computational chemistry have also played a pivotal role in understanding the pharmacological properties of (1R)-1-{1H,4H,5H,6H-cyclopentacyprazol-3-yl}ethan-1-amine. Molecular modeling studies have provided insights into its binding interactions with biological targets at an atomic level. These studies have been instrumental in guiding medicinal chemists in designing analogs with improved potency and selectivity. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery.

The potential applications of this compound extend beyond its primary pharmacological targets. Researchers are exploring its role in modulating immune responses and enhancing the efficacy of existing therapies for infectious diseases. The ability of (1R)-1-{1H,4H,5H,6H-cyclopentacyprazol-3-yl}ethan-1-amine to interact with multiple biological pathways suggests that it could be repurposed for other therapeutic indications once further research is conducted.

In conclusion, (1R)-1-{1H,4H,5H,6H-cyclopentacyprazol-3-yl}ethan-1-amine (CAS No. 2227760-61-2) is a promising compound with significant therapeutic potential. Its unique structural features and interactions with biological targets make it an attractive candidate for further investigation in drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of next-generation pharmaceuticals.